Cas no 1215839-60-3 (N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride
• CAS No: 1215839-60-3
• MF: C₂₀H₂₃Cl₂N₃O₃S
• MW: 456.38592171669
• CID: 5507364
• Update Time: 2025-10-23

N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4-chloro-2-benzothiazolyl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxy-, hydrochloride (1:1)
• N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride

• Inchi： 1S/C20H22ClN3O3S.ClH/c1-23(2)10-11-24(20-22-18-14(21)6-5-7-17(18)28-20)19(25)13-8-9-15(26-3)16(12-13)27-4;/h5-9,12H,10-11H2,1-4H3;1H
• InChI Key： NIGXJWNNNQMLGX-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC=CC(Cl)=C2N=1)(CCN(C)C)C(C1C=CC(OC)=C(OC)C=1)=O.Cl

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride

N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride: A Comprehensive Overview

CAS No 1215839-60-3 refers to the compound N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzothiazole ring, a dimethoxybenzamide group, and a dimethylaminoethyl substituent. The presence of these functional groups contributes to its versatile reactivity and biological activity.

The benzothiazole moiety in the molecule is known for its aromatic stability and ability to participate in various chemical reactions. The chloro substitution at the 4-position of the benzothiazole ring adds electron-withdrawing effects, which can influence the reactivity of the compound. Additionally, the dimethoxy groups on the benzamide portion provide electron-donating effects, enhancing the molecule's solubility and potentially influencing its pharmacokinetic properties.

Recent studies have highlighted the importance of such compounds in drug discovery and development. For instance, benzothiazole derivatives have been explored for their potential as anti-inflammatory agents, antioxidants, and even anticancer drugs. The hydrochloride salt form of this compound suggests its potential use in pharmaceutical formulations where ionization plays a critical role in bioavailability.

The synthesis of N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride involves a series of carefully designed organic reactions. These include nucleophilic substitutions, amide bond formations, and acid-base neutralizations to achieve the final hydrochloride salt. The optimization of reaction conditions is crucial to ensure high yield and purity of the product.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a ligand in metal coordination chemistry makes it valuable in catalytic processes. Furthermore, its unique electronic properties suggest potential uses in materials science, particularly in the development of advanced polymers or electronic materials.

From a pharmacological perspective, the compound's structure suggests it could interact with various biological targets. For example, the dimethylaminoethyl group may enhance membrane permeability, while the benzothiazole ring could serve as a scaffold for receptor interactions. These properties make it an interesting candidate for further investigation in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of such compounds more accurately. By employing molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) models, scientists can better understand how structural modifications might enhance or diminish specific biological activities.

In conclusion, CAS No 1215839-60-3, or N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide hydrochloride, represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its intricate structure offers numerous opportunities for further research and development, particularly in drug discovery and materials science. As ongoing studies continue to uncover its potential uses and mechanisms of action, this compound stands as a testament to the boundless possibilities inherent in organic chemistry.